Cas no 112526-12-2 (1-(2-ethenylphenyl)butan-1-one)

• Product name: 1-(2-ethenylphenyl)butan-1-one
• CAS No: 112526-12-2
• MF: C₁₂H₁₄O
• MW: 174.239
• CID: 2608999
• PubChem ID: 71336528

1-(2-ethenylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethenylphenyl)butan-1-one
• 1-Butanone, 1-(2-ethenylphenyl)-
• DTXSID00764337
• 1-(2-Ethenylphenyl)butan-1-one
• SCHEMBL19971521
• 112526-12-2

• Inchi： InChI=1S/C12H14O/c1-3-7-12(13)11-9-6-5-8-10(11)4-2/h4-6,8-9H,2-3,7H2,1H3
• InChI Key： XREKDRYNQGTBMJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 174.104465066Da
• Monoisotopic Mass: 174.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-ethenylphenyl)butan-1-one

测试